4-(4-fluorophenyl)-3-methyl-1-[1,2,4]triazolo[4,3-b]pyridazin-6-yl-1,4,5,7-tetrahydro-6H-pyrazolo[3,4-b]pyridin-6-one

• IUPAC Name: 4-(4-fluorophenyl)-3-methyl-1-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)-5,7-dihydro-4H-pyrazolo[3,4-b]pyridin-6-one
• InChI: InChI=1S/C18H14FN7O/c1-10-17-13(11-2-4-12(19)5-3-11)8-16(27)21-18(17)26(23-10)15-7-6-14-22-20-9-25(14)24-15/h2-7,9,13H,8H2,1H3,(H,21,27)
• InChI Key: JWFBRCCANFNDKY-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C2=C1C(CC(=O)N2)C3=CC=C(C=C3)F)C4=NN5C=NN=C5C=C4
• Molecular Formula: C18H14FN7O
• Molecular Weight: 363.3 g/mol

Description

4-(4-fluorophenyl)-3-methyl-1-[1,2,4]triazolo[4,3-b]pyridazin-6-yl-1,4,5,7-tetrahydro-6H-pyrazolo[3,4-b]pyridin-6-one is a useful research compound. Its molecular formula is C18H14FN7O and its molecular weight is 363.3 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 363.12438626 g/mol and the complexity rating of the compound is 572. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Mechanism of Action

Target of Action

Similar compounds such as triazolo[4,3-a]pyrazine derivatives have shown significant antibacterial activities . Another related compound, a pyrazolo[3,4-d]pyrimidine derivative, has been identified as a novel CDK2 inhibitor .

Mode of Action

Based on the activities of similar compounds, it can be inferred that it might interact with its targets to inhibit their function . For instance, the pyrazolo[3,4-d]pyrimidine derivatives inhibit CDK2, a key regulator of cell cycle progression .

Biochemical Pathways

If it acts similarly to the pyrazolo[3,4-d]pyrimidine derivatives, it could affect the cell cycle progression by inhibiting cdk2 .

Pharmacokinetics

The optimization of similar compounds has led to the development of molecules with excellent pharmacokinetic profiles .

Result of Action

Similar compounds have shown significant cytotoxic activities against various cell lines .

Biochemical Analysis

Biochemical Properties

4-(4-fluorophenyl)-3-methyl-1-[1,2,4]triazolo[4,3-b]pyridazin-6-yl-1,4,5,7-tetrahydro-6H-pyrazolo[3,4-b]pyridin-6-one: plays a significant role in biochemical reactions, particularly in the inhibition of cyclin-dependent kinase 2 (CDK2). CDK2 is an enzyme that is crucial for cell cycle regulation, and its inhibition can lead to the suppression of cell proliferation. The compound interacts with CDK2 by binding to its active site, thereby preventing the phosphorylation of key substrates required for cell cycle progression . Additionally, this compound has been shown to interact with other proteins involved in cell signaling pathways, such as cyclin A2, further enhancing its inhibitory effects on cell proliferation .

Cellular Effects

The effects of This compound on various cell types and cellular processes are profound. In cancer cell lines such as MCF-7 (breast cancer), HCT-116 (colon cancer), and HepG-2 (liver cancer), the compound exhibits potent cytotoxic activity . It induces cell cycle arrest at the G1 phase, leading to apoptosis or programmed cell death. This effect is mediated through the disruption of cell signaling pathways, including the inhibition of CDK2/cyclin A2 complex formation . Furthermore, the compound influences gene expression by downregulating genes involved in cell proliferation and upregulating pro-apoptotic genes .

Molecular Mechanism

At the molecular level, This compound exerts its effects through several mechanisms. The primary mechanism involves the binding of the compound to the active site of CDK2, forming hydrogen bonds with key amino acid residues such as Leu83 . This binding inhibits the kinase activity of CDK2, preventing the phosphorylation of downstream targets necessary for cell cycle progression . Additionally, the compound has been shown to induce conformational changes in CDK2, further enhancing its inhibitory effects . The compound also affects other molecular targets, including proteins involved in apoptosis and DNA repair, contributing to its overall cytotoxic activity .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of This compound have been observed to change over time. The compound exhibits good stability under standard laboratory conditions, with minimal degradation over extended periods . Long-term studies have shown that the compound maintains its cytotoxic activity against cancer cell lines even after prolonged exposure . Some degradation products have been identified, which may contribute to variations in its biological activity over time . These degradation products are typically formed through hydrolysis and oxidation reactions .

Dosage Effects in Animal Models

In animal models, the effects of This compound vary with different dosages. At low doses, the compound exhibits significant anti-tumor activity with minimal toxicity . At higher doses, toxic effects such as hepatotoxicity and nephrotoxicity have been observed . The compound’s therapeutic window is relatively narrow, and careful dose optimization is required to maximize its efficacy while minimizing adverse effects . Threshold effects have been noted, where doses above a certain level result in a sharp increase in toxicity .

Metabolic Pathways

This compound: is metabolized primarily in the liver through cytochrome P450 enzymes . The compound undergoes oxidative metabolism, leading to the formation of several metabolites . These metabolites are further conjugated with glucuronic acid and excreted in the urine . The compound’s metabolism can affect its pharmacokinetics and overall biological activity . Additionally, the compound has been shown to influence metabolic flux by altering the levels of key metabolites involved in cellular energy production .

Transport and Distribution

Within cells and tissues, This compound is transported and distributed through passive diffusion and active transport mechanisms . The compound interacts with transporters such as P-glycoprotein, which can affect its cellular uptake and efflux . The distribution of the compound is influenced by its lipophilicity, allowing it to accumulate in lipid-rich tissues . Additionally, binding proteins in the blood, such as albumin, can affect the compound’s bioavailability and distribution .

Subcellular Localization

The subcellular localization of This compound is primarily in the cytoplasm and nucleus . The compound’s localization is influenced by targeting signals and post-translational modifications that direct it to specific cellular compartments . In the nucleus, the compound interacts with DNA and nuclear proteins, contributing to its effects on gene expression and cell cycle regulation . In the cytoplasm, the compound interacts with various signaling proteins, further modulating cellular processes .